Cas no 896329-98-9 (N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896329-98-9
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 6296717
• PubChem ID: 7259149
• Update Time: 2025-06-25

N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• F2543-0526
• N-(2-ethoxyphenyl)-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• N-(2-ethoxyphenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• 896329-98-9
• AKOS024659005

• Inchi： 1S/C18H18N4O3S/c1-3-25-14-7-5-4-6-13(14)19-16(23)11-26-17-20-15-10-12(2)8-9-22(15)18(24)21-17/h4-10H,3,11H2,1-2H3,(H,19,23)
• InChI Key： GFFHGKXHYUZKDE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NC(N2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 370.10996162g/mol
• Monoisotopic Mass: 370.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Introduction to N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide (CAS No. 896329-98-9)

N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 896329-98-9, represents a novel class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a pyrido[1,2-a]triazine core and an ethoxyphenyl substituent, makes it a subject of intense research interest.

The pyrido[1,2-a]triazine scaffold is a heterocyclic system that has been extensively studied for its potential pharmacological properties. This particular derivative, characterized by the presence of a methyl group at the 8-position and an oxo group at the 4-position, contributes to its unique chemical and biological profile. The sulfanyl group attached to the pyrido[1,2-a]triazine ring further enhances its reactivity and binding affinity to biological targets.

The ethoxyphenyl moiety in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. This structural feature is particularly important in drug design, as it can modulate the pharmacokinetic properties of the molecule. Recent studies have highlighted the role of ethoxyphenyl derivatives in various therapeutic applications, including their potential as kinase inhibitors and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal use. The pyrido[1,2-a]triazine scaffold has emerged as a particularly versatile platform due to its ability to interact with multiple biological targets. For instance, studies have demonstrated that derivatives of this scaffold can inhibit the activity of certain enzymes involved in cancer progression. The compound N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is no exception and has shown encouraging results in preclinical studies.

The sulfanyl group in the molecule plays a crucial role in its interactions with biological targets. Sulfanyl-containing compounds are known for their ability to form stable bonds with proteins and enzymes, making them effective modulators of biological pathways. The presence of this group in N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide suggests that it may have significant therapeutic potential. Indeed, preliminary experiments have indicated that this compound can modulate the activity of several key enzymes involved in cellular signaling pathways.

The acetamide moiety at one end of the molecule contributes to its overall solubility and bioavailability. Acetamide derivatives are commonly used in drug development due to their favorable pharmacokinetic properties. This structural feature ensures that the compound can be efficiently absorbed and distributed throughout the body upon administration. Additionally, the acetamide group can participate in hydrogen bonding interactions with biological targets, further enhancing the compound's binding affinity.

One of the most exciting aspects of N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is its potential as a lead compound for further drug development. The unique combination of structural features makes it an attractive candidate for optimization into a more potent and selective therapeutic agent. Researchers are currently exploring various synthetic strategies to modify this molecule and enhance its pharmacological properties.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex pyrido[1,2-a]triazine core and introduce the necessary functional groups. The use of modern spectroscopic methods allows researchers to monitor each step of the synthesis and verify the structure of intermediates.

In conclusion, N-(2-ethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2- yl}sulfanyl)acetamide (CAS No. 896329- 989) is a promising compound with significant therapeutic potential. Its unique molecular structure, featuring a pyrido[1 ,2-a]triazine core and various functional groups, makes it an attractive candidate for further research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in drug development efforts worldwide.